Cas no 261359-86-8 (1-Chloro-8-isopropylisoquinoline)

1-Chloro-8-isopropylisoquinoline is a halogenated isoquinoline derivative characterized by the presence of a chloro substituent at the 1-position and an isopropyl group at the 8-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing chloro group and the sterically influencing isopropyl moiety, make it valuable for further functionalization via cross-coupling or nucleophilic substitution reactions. The isoquinoline core also contributes to potential biological activity, lending utility in medicinal chemistry research. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

1-Chloro-8-isopropylisoquinoline structure

261359-86-8 structure

Product Name:1-Chloro-8-isopropylisoquinoline

CAS No:261359-86-8

MF:C₁₂H₁₂ClN

MW:205.683382034302

CID:1425564

PubChem ID:15867041

Update Time:2025-06-08

1-Chloro-8-isopropylisoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1-chloro-8-(1-methylethyl)-
- InChI=1/C12H12ClN/c1-8(2)10-5-3-4-9-6-7-14-12(13)11(9)10/h3-8H,1-2H3
- 261359-86-8
- 1-Chloro-8-isopropylisoquinoline
- UZHLGCKGWSDSAS-UHFFFAOYSA-
- Inchi： 1S/C12H12ClN/c1-8(2)10-5-3-4-9-6-7-14-12(13)11(9)10/h3-8H,1-2H3
- InChI Key： UZHLGCKGWSDSAS-UHFFFAOYSA-N
- SMILES： ClC1C2C(C=CN=1)=CC=CC=2C(C)C

Computed Properties

Exact Mass: 205.06596
Monoisotopic Mass: 205.0658271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

1-Chloro-8-isopropylisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C203980-50mg	1-Chloro-8-isopropylisoquinoline	261359-86-8		50mg	$ 620.00	2022-04-01
TRC	C203980-100mg	1-Chloro-8-isopropylisoquinoline	261359-86-8		100mg	$ 1030.00	2022-04-01